3-Hydroxy Benzopyrene O-β-D-glucuronide
3-Hydroxy Benzopyrene O-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
60262-81-9
VCID:
VC0143202
InChI:
InChI=1S/C26H20O7/c27-21-22(28)24(25(30)31)33-26(23(21)29)32-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11,21-24,26-29H,(H,30,31)/t21-,22-,23+,24-,26+/m0/s1
SMILES:
C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C(C=CC(=C54)C=C3)OC6C(C(C(C(O6)C(=O)O)O)O)O
Molecular Formula:
C26H20O7
Molecular Weight:
444.4 g/mol
3-Hydroxy Benzopyrene O-β-D-glucuronide
CAS No.: 60262-81-9
Reference Standards
VCID: VC0143202
Molecular Formula: C26H20O7
Molecular Weight: 444.4 g/mol
| CAS No. | 60262-81-9 |
|---|---|
| Product Name | 3-Hydroxy Benzopyrene O-β-D-glucuronide |
| Molecular Formula | C26H20O7 |
| Molecular Weight | 444.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-benzo[a]pyren-3-yloxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H20O7/c27-21-22(28)24(25(30)31)33-26(23(21)29)32-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11,21-24,26-29H,(H,30,31)/t21-,22-,23+,24-,26+/m0/s1 |
| Standard InChIKey | SJYHOQLSWMWVSY-TYUWDEHNSA-N |
| Isomeric SMILES | C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C(C=CC(=C54)C=C3)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)O)O)O)O |
| SMILES | C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C(C=CC(=C54)C=C3)OC6C(C(C(C(O6)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C(C=CC(=C54)C=C3)OC6C(C(C(C(O6)C(=O)O)O)O)O |
| Synonyms | Benzo[a]pyren-3-yl β-D-Glucopyranosiduronic Acid; 3-Hydroxybenzo[a]pyrene Glucuronide; Benzo[a]pyren-3-ol Glucuronide; Benzo[a]pyrene 3-Glucuronide; Benzo[a]pyrene-3-β-D-glucopyranosuronic Acid; |
| PubChem Compound | 3035010 |
| Last Modified | Dec 23 2021 |
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